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Compound Name: OGT 2115
Cat. No.: B15610721
Get Quote
\ J

Topic: Personal Protective Equipment for Handling OGT 2115

This guide provides essential safety, logistical, operational, and disposal information for
researchers, scientists, and drug development professionals handling OGT 2115. The following
procedures are designed to ensure the safe handling of this potent heparanase inhibitor and
should be implemented in conjunction with your institution's established safety protocols.

Immediate Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for OGT 2115 is not publicly available, its nature as a
potent, cell-permeable, small molecule enzyme inhibitor necessitates cautious handling to
minimize exposure. The following personal protective equipment (PPE) and handling
procedures are based on general best practices for working with similar chemical compounds
in a laboratory setting.

Personal Protective Equipment (PPE):
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Equipment Specification Rationale
Chemical-resistant nitrile To prevent skin contact and
Gloves .
gloves absorption.
Safety glasses with side To protect eyes from splashes

Eye Protection )
shields or goggles or aerosols.

To protect skin and clothing

Lab Coat Standard laboratory coat o
from contamination.
To prevent inhalation of any
Use in a certified chemical aerosols or fine powders,

Respiratory Protection ] )
fume hood especially when handling the

solid compound.

Engineering Controls:

o Chemical Fume Hood: All weighing and preparation of stock solutions of OGT 2115 should
be performed in a certified chemical fume hood to minimize inhalation exposure.

o Safety Shower and Eyewash Station: Ensure easy access to a safety shower and eyewash
station in case of accidental exposure.

Operational Plan: Preparation and Storage
Stock Solution Preparation:

OGT 2115 is typically supplied as a solid powder. To prepare stock solutions, follow these
general steps within a chemical fume hood:

o Pre-weighing: Gently tap the vial to ensure all powder is at the bottom.
e Weighing: Carefully weigh the desired amount of OGT 2115 powder.

e Solubilization: OGT 2115 is soluble in DMSO.[1][2] For example, to prepare a 10 mM stock
solution, dissolve 4.95 mg of OGT 2115 in 1 mL of DMSO. Use of an ultrasonic bath may be
necessary to fully dissolve the compound.[1]
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o Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Storage Conditions:

Form Storage Temperature Duration
Solid Powder -20°C Up to 3 years
In Solvent (e.g., DMSO) -80°C Up to 1 year
In Solvent (e.g., DMSO) -20°C Up to 1 month

Data compiled from multiple supplier recommendations.[1][3][4]

Disposal Plan

Dispose of all waste containing OGT 2115 as hazardous chemical waste in accordance with

your institution's and local authorities' regulations.

Waste Segregation:

Waste Stream

Container Type

Labeling Requirements

Sealable, compatible plastic or

"Hazardous Waste," "OGT

Solid Waste _ 2115," list of all chemical
glass container )
constituents, and date.
"Hazardous Waste," "OGT
Sealable, compatible plastic or 2115," list of all chemical
Liquid Waste glass container with a tightly constituents (including

fitting cap

solvents), approximate

concentrations, and date.

Contaminated Sharps

Puncture-resistant sharps

container

"Hazardous Waste," "Sharps,
"Contaminated with OGT
2115."

Disposal Procedure:
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e Collection: Collect all waste containing OGT 2115 in the appropriately labeled hazardous
waste containers.

o Decontamination: Decontaminate surfaces and equipment that have come into contact with
OGT 2115 using a suitable solvent (e.g., 70% ethanol), and dispose of the cleaning
materials as hazardous waste.

o Pickup: Arrange for the pickup and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

Experimental Protocols and Methodologies

OGT 2115 is a potent inhibitor of heparanase, an endo-3-D-glucuronidase that cleaves
heparan sulfate chains.[2][5] Its inhibitory activity makes it a valuable tool in studying the roles
of heparanase in various biological processes, including cancer metastasis and inflammation.

In Vitro Inhibition Assay:

Atypical in vitro experiment to determine the inhibitory concentration (IC50) of OGT 2115 on
heparanase activity would involve the following steps:

e Enzyme and Substrate Preparation: Prepare a solution of recombinant human heparanase
and a suitable heparan sulfate substrate.

« Inhibitor Preparation: Prepare serial dilutions of OGT 2115 in the appropriate assay buffer.

¢ Reaction: Incubate the heparanase enzyme with the various concentrations of OGT 2115 for
a predetermined time.

« Initiate Reaction: Add the heparan sulfate substrate to initiate the enzymatic reaction.
o Stop Reaction: After a specific incubation period, stop the reaction.

» Detection: Quantify the amount of cleaved heparan sulfate fragments using a suitable
detection method, such as a colorimetric or fluorescent assay.

o Data Analysis: Plot the percentage of heparanase activity against the logarithm of the OGT
2115 concentration and fit the data to a dose-response curve to determine the IC50 value.
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The reported IC50 for OGT 2115 is 0.4 uM.[2]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the heparanase signaling pathway and a general experimental
workflow for handling OGT 2115.
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Heparanase signaling pathway and the inhibitory action of OGT 2115.
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OGT 2115 Experimental Workflow
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Logical workflow for the safe handling and disposal of OGT 2115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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